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Compound of Interest

Compound Name: Diethylene glycol diacetate

Cat. No.: B166463 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

comprehensive technical overview of Diethylene Glycol Diacetate (CAS 628-68-2), covering

its physicochemical properties, safety information, and known biological interactions. This guide

aims to be a valuable resource for those utilizing or investigating this compound in their work.

Physicochemical Properties
Diethylene glycol diacetate is a colorless, odorless liquid. It is an organic compound

belonging to the class of glycol diacetates and is characterized by its solvent capabilities.[1]

Key quantitative physicochemical properties are summarized in the table below for easy

reference and comparison.
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Property Value Reference

Molecular Formula C8H14O5 [1][2][3]

Molecular Weight 190.19 g/mol [2][4][5]

Density 1.101 g/mL at 25 °C [6][7]

Boiling Point 250 °C [8]

Melting Point 18-20 °C [8]

Flash Point >110 °C (>230 °F) - closed cup [6][9]

Refractive Index n20/D 1.431 [6][9]

Solubility
Soluble in water, alcohols, and

many organic solvents.
[1]

Safety and Handling
Diethylene glycol diacetate is classified as a combustible liquid and can cause serious eye

irritation.[6][9] Appropriate personal protective equipment, including eye shields and gloves,

should be worn when handling this chemical.

GHS Hazard Information:

Pictogram GHS07 (Exclamation Mark)

Signal Word Warning

Hazard Statements H319: Causes serious eye irritation.

Precautionary Statements P264, P280, P305+P351+P338, P337+P313

P264: Wash hands thoroughly after handling.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.
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P337+P313: If eye irritation persists: Get medical advice/attention.

Applications in Research and Drug Development
Diethylene glycol diacetate serves as a versatile molecule in various research and industrial

applications.

PROTAC Linker
A significant application of diethylene glycol diacetate in modern drug development is its use

as a polyethylene glycol (PEG)-based linker in the synthesis of Proteolysis Targeting Chimeras

(PROTACs).[4][10][11] PROTACs are heterobifunctional molecules that recruit a target protein

to an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of the target

protein.[4][10] The PEG linker component can enhance the solubility and cell permeability of

the PROTAC molecule.[11]
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Reactants
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b166463?utm_src=pdf-body-img
https://www.benchchem.com/product/b166463?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/The_Strategic_Imperative_of_PEG_Linkers_in_PROTAC_Design_A_Technical_Guide.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9400730/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9400730/
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/9OA65529VT
https://www.medchemexpress.com/diethylene-glycol-diacetate.html?locale=de-DE
https://pubchem.ncbi.nlm.nih.gov/compound/69411
https://pubchem.ncbi.nlm.nih.gov/compound/69411
https://precisepeg.com/blogs/posts/linkers-in-protacs
https://www.medchemexpress.com/diethylene-glycol-diacetate.html
https://www.proquest.com/openview/1f91948a596732fead31aaabd7d8c0fc/1?pq-origsite=gscholar&cbl=18750&diss=y
https://www.proquest.com/openview/1f91948a596732fead31aaabd7d8c0fc/1?pq-origsite=gscholar&cbl=18750&diss=y
https://www.proquest.com/openview/1f91948a596732fead31aaabd7d8c0fc/1?pq-origsite=gscholar&cbl=18750&diss=y
https://www.targetmol.com/compound/diethylene-glycol-diacetate
https://www.benchchem.com/pdf/Synthesis_of_PROTACs_Using_a_Hydroxy_PEG12_Acid_Linker_Application_Notes_and_Protocols.pdf
https://www.biochempeg.com/article/296.html
https://www.benchchem.com/product/b166463#diethylene-glycol-diacetate-cas-number-628-68-2-properties
https://www.benchchem.com/product/b166463#diethylene-glycol-diacetate-cas-number-628-68-2-properties
https://www.benchchem.com/product/b166463#diethylene-glycol-diacetate-cas-number-628-68-2-properties
https://www.benchchem.com/product/b166463#diethylene-glycol-diacetate-cas-number-628-68-2-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166463?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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